6,7-Dimethoxy-1-methyl-1H-benzo(d)(1,3)oxazine-2,4-dione

• CAS RN: 57384-36-8
• Molecular Formula: C11H11NO5
• Molecular Weight: 237.21 g/mol
• IUPAC Name: 6,7-dimethoxy-1-methyl-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C11H11NO5/c1-12-7-5-9(16-3)8(15-2)4-6(7)10(13)17-11(12)14/h4-5H,1-3H3
• InChI Key: JMAIHPNISRFSSW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC(=C(C=C2C(=O)OC1=O)OC)OC

Description

6,7-Dimethoxy-1-methyl-1H-benzo(d)(1,3)oxazine-2,4-dione is a useful research compound. Its molecular formula is C11H11NO5 and its molecular weight is 237.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

9.00 g (40.3 mmol) 6,7-Dimethoxy-1H-benzo(d)(1,3)oxazine-2,4-dione were dissolved in 60 ml dried dimethylformamide and cooled to 0° C. 1.32 g (52.3 mmol) sodium hydride was added and the solution was stirred for 30 min at room temperature (Argon). After cooling to 0° C. again 7.42 g (3.27 ml, 52.3 mmol) iodomethane was added and stirred at room temperature for 1 h. 300 ml water was added and the residue is filtrated, rinsed with water and ethyl ether.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a solution of 500 mg (3.06 mmol) of 6,7-dimethoxy-1,2-dihydro-4H-3,1-benzoxazine-2,4-dione (XV), in 6 ml of anhydrous DMF, add under an inert atmosphere 134 mg (3.37 mmol) of 60% NaH in oil. After 10 minutes at room temperature, add dropwise 219 μl (3.52 mmol) of MeI. Allow to stand at room temperature for 3 hours.